Cas no 1421602-36-9 (4-5-(methoxycarbonyl)-1H-pyrrol-3-yl-4-oxobutanoic acid)

• Product Name: 4-5-(methoxycarbonyl)-1H-pyrrol-3-yl-4-oxobutanoic acid
• CAS No: 1421602-36-9
• MF: C₁₀H₁₁NO₅
• MW: 225.198043107986
• CID: 5170008
• PubChem ID: 71756080
• Update Time: 2025-05-20

4-5-(methoxycarbonyl)-1H-pyrrol-3-yl-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-butanoic acid, 5-(methoxycarbonyl)-γ-oxo-
• 4-(5-(Methoxycarbonyl)-1h-pyrrol-3-yl)-4-oxobutanoic acid
• 4-5-(methoxycarbonyl)-1H-pyrrol-3-yl-4-oxobutanoic acid

• Inchi： 1S/C10H11NO5/c1-16-10(15)7-4-6(5-11-7)8(12)2-3-9(13)14/h4-5,11H,2-3H2,1H3,(H,13,14)
• InChI Key： VMYWLGNDBSZOLH-UHFFFAOYSA-N
• SMILES： C(C1=CNC(C(=O)OC)=C1)(=O)CCC(=O)O

Additional information on 4-5-(methoxycarbonyl)-1H-pyrrol-3-yl-4-oxobutanoic acid

Research Briefing on 4-5-(methoxycarbonyl)-1H-pyrrol-3-yl-4-oxobutanoic acid (CAS: 1421602-36-9)

The compound 4-5-(methoxycarbonyl)-1H-pyrrol-3-yl-4-oxobutanoic acid (CAS: 1421602-36-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrole and oxobutanoic acid structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biochemical properties, and potential as a building block for more complex pharmacophores.

One of the key areas of interest is the compound's role as an intermediate in the synthesis of bioactive molecules. Researchers have successfully utilized 4-5-(methoxycarbonyl)-1H-pyrrol-3-yl-4-oxobutanoic acid in the development of novel inhibitors targeting specific enzymes involved in inflammatory pathways. Its structural flexibility allows for modifications that can enhance binding affinity and selectivity, making it a valuable scaffold in drug discovery.

In a recent study published in the Journal of Medicinal Chemistry, the compound was employed in the design of small-molecule inhibitors for a protein kinase implicated in autoimmune diseases. The study demonstrated that derivatives of 4-5-(methoxycarbonyl)-1H-pyrrol-3-yl-4-oxobutanoic acid exhibited potent inhibitory activity with IC50 values in the nanomolar range. These findings highlight the compound's potential as a lead structure for further optimization and preclinical development.

Another significant application of this compound lies in its use as a precursor for the synthesis of fluorescent probes. Researchers have exploited its pyrrole moiety to develop probes capable of detecting reactive oxygen species (ROS) in cellular environments. These probes have been instrumental in studying oxidative stress-related pathologies, providing insights into disease mechanisms and potential therapeutic interventions.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 4-5-(methoxycarbonyl)-1H-pyrrol-3-yl-4-oxobutanoic acid. Recent efforts have focused on optimizing synthetic routes to improve yield and purity, with some success reported in the use of microwave-assisted synthesis techniques. These methodological improvements are expected to facilitate broader adoption of the compound in both academic and industrial settings.

Looking ahead, the versatility of 4-5-(methoxycarbonyl)-1H-pyrrol-3-yl-4-oxobutanoic acid positions it as a key player in the development of next-generation therapeutics and diagnostic tools. Ongoing research aims to explore its applications in targeted drug delivery systems and as a component of multifunctional biomaterials. As the field continues to evolve, this compound is likely to remain at the forefront of innovation in chemical biology and pharmaceutical sciences.